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Compound of Interest

Compound Name: Borane-tetrahydrofuran

Cat. No.: B086392

Abstract: This technical guide provides an in-depth overview of the borane-tetrahydrofuran
(BHs*THF) complex, a pivotal reagent in modern organic synthesis. As a stabilized,
commercially available source of borane, this Lewis acid-base adduct offers significant
advantages in handling and safety over gaseous diborane.[1][2][3] This document details its
physicochemical properties, synthesis, and key applications, with a focus on hydroboration and
the selective reduction of various functional groups.[3][4][5][6] Detailed experimental protocols,
gquantitative data tables, and reaction pathway visualizations are provided to support
researchers, scientists, and drug development professionals in its effective and safe utilization.

Introduction

Borane-tetrahydrofuran (BHs*THF) is a coordination complex formed between the Lewis acid
borane (BHs) and the Lewis base tetrahydrofuran (THF).[1][7][8] In this adduct, the electron-
deficient boron atom accepts a lone pair of electrons from the oxygen atom in the THF
molecule, forming a stable, colorless solution.[1][7] This complexation prevents borane from
dimerizing into diborane (BzHs), a toxic, flammable, and explosive gas that is difficult to handle.
[1][9] Consequently, BH3*THF serves as a convenient and safer surrogate for diborane, and is
widely used for two primary classes of reactions: the hydroboration of alkenes and alkynes,
and the chemoselective reduction of functional groups such as carboxylic acids, amides, and
nitriles.[3][4][5][6][10]
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Physicochemical and Safety Properties

The BHs*THF complex is typically supplied as a 1 M solution in tetrahydrofuran. Its properties
are summarized below.

hvsical and Chemical :

Property Value References
CAS Number 14044-65-6 [5][11]
Chemical Formula C4H11BO [51[7118]
Molecular Weight 85.94 g/mol [71[11]
Appearance Colorless to pale yellow liquid [71081[12]
Density (1M in THF) 0.876 - 0.898 g/mL at 25 °C [7]
_ -17°Cto-22°C (-5.7°Fto 1
Flash Point [5][12]
OF)
. , Decomposes; THF boils at ~66
Boiling Point [7]
°C
- Thermally unstable; stabilized
Stability ]
with ~0.005 M NaBHa4
Solubility Soluble in ethereal solvents [7]

GHS Hazard Summary
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Hazard Class Hazard Statement References

o H225: Highly flammable liquid
Flammable Liquids [1][13]
and vapor

H260: In contact with water

. releases flammable gases
Water-Reactive ) o [1][13]
which may ignite

spontaneously

Acute Toxicity, Oral H302: Harmful if swallowed [1]
H318: Causes serious eye

Eye Damage [1]
damage

Skin Irritation H315: Causes skin irritation [5][13]

» o H335: May cause respiratory

Specific Target Organ Toxicity S [5]

irritation

_ . H351: Suspected of causing
Carcinogenicity [14]
cancer (due to THF)

_ _ May form explosive peroxides
Peroxide Formation _ [6][12][14]
upon exposure to air

Synthesis and Formation

The BH3*THF adduct is formed through the donation of a lone pair of electrons from the oxygen
atom of THF (the Lewis base) to the empty p-orbital of the boron atom in borane (the Lewis
acid). While commercially available, it can be prepared in the laboratory via several routes,
including the reaction of sodium borohydride with iodine or the reaction of boron trifluoride
etherate with sodium borohydride in THF.[5][15]
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Step 1: Hydroboration Trialkylborane
@/' (Anti-Markovnikov, syn-addition) Intermediate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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